2-(2-Fluoroethoxy)-5-(trifluoromethoxy)bromobenzene
Overview
Description
2-(2-Fluoroethoxy)-5-(trifluoromethoxy)bromobenzene is a useful research compound. Its molecular formula is C9H7BrF4O2 and its molecular weight is 303.05 g/mol. The purity is usually 95%.
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Scientific Research Applications
Polymer Chemistry and Organic Synthesis
Research by Chapyshev and Chernyak (2013) discusses the selective defluorination and azidation of related bromobenzene compounds, leading to products that could be used as new photoactive cross-linking reagents for polymer chemistry and as precursors in organic synthesis for the development of new organic magnetic materials (Chapyshev & Chernyak, 2013).
Materials Science
In the field of materials science, Huang et al. (2020) explored the reactivity of polyfluoroalkoxy-substituted bromobenzenes in direct arylation of heteroarenes using palladium catalysis. This process provides an efficient route to polyfluoroalkoxy-containing arylated heteroaromatics, showcasing the role of similar fluorinated compounds in synthesizing materials with potential electronic and photonic applications (Huang et al., 2020).
Organometallic Chemistry
The synthesis and characterization of monocarbollide complexes of osmium, as described by Ellis et al. (2000), highlight the application of bromobenzene derivatives in the formation of organometallic complexes. These complexes can be used as catalysts or in the study of metal-ligand interactions, further contributing to advancements in catalysis and organometallic chemistry (Ellis et al., 2000).
Electrophilic Fluorination
Guo et al. (2017) demonstrated the asymmetric silver-catalysed intermolecular bromotrifluoromethoxylation of alkenes, using a trifluoromethyl arylsulfonate as a new trifluoromethoxylation reagent. This method allows for the introduction of trifluoromethoxy groups into drugs and agrochemicals, enhancing their properties due to the strongly electron-withdrawing nature and high lipophilicity of the trifluoromethoxy group (Guo et al., 2017).
Properties
IUPAC Name |
2-bromo-1-(2-fluoroethoxy)-4-(trifluoromethoxy)benzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrF4O2/c10-7-5-6(16-9(12,13)14)1-2-8(7)15-4-3-11/h1-2,5H,3-4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAKOHXCGAXZWNY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OC(F)(F)F)Br)OCCF | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrF4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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